Cas no 2227674-68-0 (5-(2R)-oxiran-2-yl-2-(1H-1,2,4-triazol-1-yl)pyridine)

• Product Name: 5-(2R)-oxiran-2-yl-2-(1H-1,2,4-triazol-1-yl)pyridine
• CAS No: 2227674-68-0
• MF: C₉H₈N₄O
• MW: 188.186020851135
• CID: 5973144
• PubChem ID: 165970609
• Update Time: 2025-11-06

5-(2R)-oxiran-2-yl-2-(1H-1,2,4-triazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2R)-oxiran-2-yl-2-(1H-1,2,4-triazol-1-yl)pyridine
• 5-[(2R)-oxiran-2-yl]-2-(1H-1,2,4-triazol-1-yl)pyridine
• 2227674-68-0
• EN300-1779929

• Inchi： 1S/C9H8N4O/c1-2-9(13-6-10-5-12-13)11-3-7(1)8-4-14-8/h1-3,5-6,8H,4H2/t8-/m0/s1
• InChI Key： DQYXCULDXNXEME-QMMMGPOBSA-N
• SMILES： O1C[C@H]1C1C=NC(=CC=1)N1C=NC=N1

Computed Properties

• Exact Mass: 188.06981089g/mol
• Monoisotopic Mass: 188.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.1Ų

Additional information on 5-(2R)-oxiran-2-yl-2-(1H-1,2,4-triazol-1-yl)pyridine

Introduction to 5-(2R)-oxiran-2-yl-2-(1H-1,2,4-triazol-1-yl)pyridine (CAS No. 2227674-68-0)

5-(2R)-oxiran-2-yl-2-(1H-1,2,4-triazol-1-yl)pyridine, identified by its CAS number 2227674-68-0, is a structurally sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both oxirane and 1H-1,2,4-triazole moieties, which are known for their versatile biological activities and potential therapeutic applications.

The oxirane ring, commonly referred to as an epoxide, is a three-membered cyclic ether with a high reactivity that makes it a valuable intermediate in organic synthesis. In the context of drug discovery, oxirane derivatives have been explored for their ability to undergo nucleophilic ring-opening reactions, which can be harnessed to introduce diverse functional groups into molecular frameworks. This reactivity has been leveraged in the development of various bioactive compounds, including those with antimicrobial, anti-inflammatory, and anticancer properties.

Complementing the oxirane moiety, the 1H-1,2,4-triazole ring is another pharmacophore that has demonstrated considerable promise in medicinal chemistry. Triazole derivatives are well-documented for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory effects. The incorporation of a triazole ring into a drug molecule often enhances its binding affinity to biological targets and improves pharmacokinetic profiles. The combination of these two heterocyclic systems in 5-(2R)-oxiran-2-yl-2-(1H-1,2,4-triazol-1-yl)pyridine suggests a potential for synergistic biological effects.

The pyridine core in this compound further contributes to its structural complexity and functional diversity. Pyridine derivatives are ubiquitous in pharmaceuticals due to their ability to act as hydrogen bond donors and acceptors, facilitating interactions with biological targets such as enzymes and receptors. The presence of both the oxirane and triazole groups at the 2-position of the pyridine ring creates a unique scaffold that may confer distinct chemical and biological properties compared to other pyridine-based compounds.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 5-(2R)-oxiran-2-yl-2-(1H-1,2,4-triazol-1-yl)pyridine with biological targets. These studies have highlighted the potential of this compound as a lead structure for further optimization in drug discovery efforts. Specifically, computational analyses have suggested that the compound may interact with enzymes involved in signal transduction pathways relevant to inflammatory diseases and cancer.

The stereochemical configuration at the 2-position of the oxirane ring (indicated by the (R) configuration) is another critical aspect of this molecule. Stereoelectronic effects associated with chirality can significantly influence the biological activity of a compound. The (R)-configuration may confer specific binding interactions or metabolic stability that distinguishes this compound from its enantiomers or analogs.

In vitro studies have begun to explore the pharmacological profile of 5-(2R)-oxiran-2-yl-2-(1H-1,2,4-triazol-1-yl)pyridine, with initial findings indicating promising activity against certain disease-related targets. For instance, preliminary assays have shown inhibitory effects on enzymes such as cyclooxygenase (COX), which plays a key role in inflammation. Additionally, cell-based assays have suggested potential anticancer activity by interfering with critical signaling pathways involved in tumor growth and progression.

The integration of multiple heterocyclic moieties into a single molecular framework underscores the growing trend in medicinal chemistry toward designing polypharmacophoric compounds. Such molecules are hypothesized to exert multiple therapeutic effects simultaneously or enhance drug efficacy through allosteric interactions with biological targets. The structural features of 5-(2R)-oxiran-2-yl-2-(1H-1,2,4-triazol-1-y l)pyridine align well with this strategy.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as nucleophilic addition reactions at the oxirane ring followed by cycloaddition or condensation reactions involving the triazole moiety. Advanced synthetic methodologies have been employed to ensure high yields and purity levels required for pharmaceutical applications.

The potential therapeutic applications of 5-(2R)-oxiran - ilyl - - - yl)pyridine are still under investigation; however， preliminary data suggest its utility in addressing conditions characterized by inflammation， dysregulation， or uncontrolled cell proliferation。 These include but are not limited to autoimmune diseases， chronic inflammatory disorders， and certain types of cancer。

As research progresses， further optimization efforts will focus on improving pharmacokinetic properties such as solubility， bioavailability， and metabolic stability。 Additionally， exploration into different stereochemical configurations may reveal additional biologically active analogs worthy of investigation。

The development pipeline for novel therapeutics continues to benefit from innovative molecular design approaches like those exemplified by compounds such as 5-( - yl ) pyridine (CAS No.). These efforts contribute significantly toward advancing our understanding of disease mechanisms while providing new opportunities for effective treatment strategies。